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Introduction

JBSNF-000028 is a potent and orally active small molecule inhibitor of Nicotinamide N-
methyltransferase (NNMT).[1][2][3] NNMT is a cytoplasmic enzyme that plays a significant role
in cellular metabolism and energy homeostasis.[4][5] It catalyzes the methylation of
nicotinamide using S-adenosyl-methionine (SAM) as a methyl donor, resulting in the formation
of 1-methyl-nicotinamide (MNA) and S-adenosyl-I-homocysteine (SAH).[4][5] Overexpression
of NNMT is associated with metabolic disorders such as obesity and type 2 diabetes.[6][7][8]
JBSNF-000028 inhibits NNMT activity, leading to reduced MNA levels, which has been shown
to improve insulin sensitivity, glucose regulation, and reduce body weight in preclinical models
of metabolic disease.[6][7][8] These application notes provide detailed protocols for the
preparation and use of JBSNF-000028 in key in vitro and in vivo experiments.
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Molecular Weight (

Form Molecular Formula Appearance
g/mol )
JBSNF-000028 Free Light yellow to yellow
Ci11Hi3Ns 187.24 ]
Base solid
White to off-white
JBSNF-000028 TFA C13H14F3Ns0:2 301.26 ]
solid
JBSNF-000028 Off-white to light
] C11H14CINs 223.70 )
Hydrochloride yellow solid
In Vitro Potency and Activity

Assay Species/Cell Line ICso0 | ECs0 Reference
NNMT Inhibition

_ Human (hNNMT) 0.033 uM [1]12][9][10]
(Enzymatic Assay)
Monkey (MKNNMT) 0.19 pM [L][2][9][10]
Mouse (MNNMT) 0.21 pM [1][2][9][10]
Cellular NNMT Activity ~ U20S cells 2.5 uM (ECso) [2][9][10]

No cytotoxicity

Cytotoxicity HepG2 cells observed at 10-100 [L][2][9][10]

UM (72h)

In Vivo Efficacy in Diet-Induced Obese (DIO) Mi

Dosing Regimen Duration Key Outcomes Reference
Improved glucose and
) lipid handling;
50 mg/kg, p.o., twice )
dail 27 days Reduced body weight [2][9][10]
ai
Y and fed blood
glucose.
50 mg/kg, p.o., twice Improved glucose
) I P 4 weeks P I [11197[10]
daily tolerance.
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Experimental Protocols
In Vitro NNMT Enzymatic Inhibition Assay

This protocol is designed to determine the half-maximal inhibitory concentration (ICso) of
JBSNF-000028 against recombinant NNMT.

Materials:

Recombinant human, mouse, or monkey NNMT

JBSNF-000028

Nicotinamide

S-adenosyl-L-methionine (SAM)

Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgClz, 1 mM DTT)

Detection Reagent (e.g., a fluorescent probe that detects MNA or a method for LC-MS/MS
detection of MNA)

384-well assay plates

Plate reader (fluorescence or mass spectrometer)

Procedure:

Prepare a serial dilution of JIBSNF-000028 in DMSO, and then dilute further in assay buffer
to the desired final concentrations.

In a 384-well plate, add the diluted JBSNF-000028 or vehicle (DMSO in assay buffer).

Add recombinant NNMT enzyme to each well and incubate for 15 minutes at room
temperature.

Initiate the enzymatic reaction by adding a mixture of nicotinamide and SAM.

Incubate the plate at 37°C for 60 minutes.
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Stop the reaction and add the detection reagent according to the manufacturer's instructions.
Read the signal on a plate reader.

Calculate the percent inhibition for each concentration of JBSNF-000028 relative to the
vehicle control and determine the ICso value using a suitable software (e.g., GraphPad
Prism).

Cellular NNMT Activity Assay

This protocol measures the ability of JBSNF-000028 to inhibit NNMT activity within a cellular
context by quantifying the production of MNA.

Materials:

U20S cells

Cell culture medium (e.g., DMEM with 10% FBS)
JBSNF-000028

Lysis Buffer

LC-MS/MS system

Procedure:

Seed U20S cells in a 6-well plate and allow them to adhere overnight.

Treat the cells with various concentrations of JBSNF-000028 or vehicle (DMSO) for 24
hours.[2][9][10]

After treatment, wash the cells with ice-cold PBS and lyse them.

Collect the cell lysates and analyze the concentration of MNA using a validated LC-MS/MS
method.

Normalize the MNA levels to the total protein concentration in each sample.
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e Calculate the percent inhibition of MNA production for each concentration of JBSNF-000028
and determine the ECso value.

In Vivo Efficacy Study in a Diet-Induced Obesity (DIO)
Mouse Model

This protocol outlines an in vivo study to evaluate the effect of JBSNF-000028 on metabolic
parameters in a diet-induced obesity mouse model.

Materials:

Male C57BL/6J mice

High-fat diet (HFD) and standard chow

JBSNF-000028

Vehicle for oral gavage (see solution preparation)

Equipment for measuring body weight, food intake, and blood glucose

Equipment for oral glucose tolerance test (OGTT)

Procedure:

Induce obesity in mice by feeding them a high-fat diet for 8-12 weeks. A control group should
be maintained on a standard chow diet.

o Randomize the obese mice into two groups: vehicle control and JBSNF-000028 treatment.

o Administer JBSNF-000028 (50 mg/kg) or vehicle orally twice daily for 27 days or 4 weeks.[2]
[91[10]

e Monitor and record body weight and food intake regularly (e.g., weekly).
» Measure fed blood glucose levels at specified intervals.

e At the end of the treatment period, perform an Oral Glucose Tolerance Test (OGTT).
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» At the termination of the study, collect blood and tissues (liver, adipose tissue) for biomarker
analysis (e.g., plasma MNA levels).

Solution Preparation

Stock Solution Preparation (In Vitro)

JBSNF-000028 is soluble in DMSO.[1][2][9][10] It is recommended to use newly opened,
anhydrous DMSO to avoid solubility issues due to water absorption.[9][10]

. Stock
Form Solvent Max Solubility .
Concentration
JBSNF-000028 Free = 60 mg/mL (320.44
DMSO 10 mM
Base mM)

=100 mg/mL (331.94

JBSNF-000028 TFA DMSO 10 mM
mM)
JBSNF-000028 > 16.67 mg/mL (74.52
) DMSO 10 mM
Hydrochloride mM)

Preparation of a 10 mM Stock Solution (Example with JIBSNF-000028 Free Base):

Weigh out 1.87 mg of JBSNF-000028 free base (MW: 187.24 g/mol).

Add 1 mL of DMSO.

Vortex or sonicate until the compound is fully dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Storage:
» Store the solid compound at 4°C, protected from light and moisture.[2][9][10]

» Store stock solutions at -20°C for up to 1 month or at -80°C for up to 6 months.[2][9][10]

In Vivo Formulation Preparation
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For oral administration in mice, a common formulation involves a co-solvent system.

Example Formulation:

DMSO

PEG300

Tween 80

Saline or PBS

Procedure for a 2 mg/mL working solution:

Dissolve JBSNF-000028 in DMSO first.

Add PEG300 and mix well.

Add Tween 80 and mix well.

Finally, add saline or PBS to the final volume and mix thoroughly until a clear solution is
obtained.

A suggested final composition is 5% DMSO, 30% PEG300, 5% Tween 80, and 60%
Saline/PBS.[1] The final concentration of the dosing solution should be calculated based on the
desired dosage (e.g., 50 mg/kg) and the average weight and dosing volume for the animals.

Diagrams
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Caption: The NNMT signaling pathway and the inhibitory action of JBSNF-000028.
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Caption: A logical workflow for the experimental evaluation of JBSNF-000028.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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